Cas no 625-33-2 (3-Penten-2-one)

• Product Name: 3-Penten-2-one
• CAS No: 625-33-2
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD00009290
• CID: 82803
• PubChem ID: 24848542
• Update Time: 2025-08-03

3-Penten-2-one Chemical and Physical Properties

Names and Identifiers

• 3-penten-2-one
• ethylideneacetone
• 1-propenyl methyl ketone
• 2-Oxo-3-pentene
• 2-Penten-4-one
• 3-pentane-2-one
• 3-PENTENE-2-ONE
• FEMA 3417
• methyl 1-propenyl ketone
• methyl propenyl ketone
• pent-3-en-2-one
• pent-3-ene-2-one
• Ethylidene acetone
• (E)-3-Penten-2-one
• (E)-pent-3-en-2-one
• trans-3-Penten-2-One
• FEMA No. 3417
• (3E)-3-Penten-2-one
• 3-Penten-2-one, (E)-
• 3E-pentene-2-one
• 4WN5NGB7KX
• (3E)-pent-3-en-2-one
• LABTWGUMFABVFG-ONEGZZNKSA-N
• LABTWGUMFABVFG-UHFFFAOYSA-N
• 3-PENTEN-2-ONE (TRANS)
• 3-Penten-2-one

• MDL： MFCD00009290
• Inchi： 1S/C5H8O/c1-3-4-5(2)6/h3-4H,1-2H3/b4-3+
• InChI Key： LABTWGUMFABVFG-ONEGZZNKSA-N
• SMILES： O=C(C)/C=C/C
• BRN： 1633505

Computed Properties

• Exact Mass: 84.05750
• Monoisotopic Mass: 84.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 84.12
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless flammable liquid.
• Density: 0.862 g/mL at 25 °C(lit.)
• Boiling Point: 121-124 °C(lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.437(lit.)
• Solubility: slightly soluble in water; soluble in oil
• Water Partition Coefficient: Slightly soluble in Water
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing and strong reducing agents, strong acids, strong bases.
• PSA: 17.07000
• LogP: 1.15150
• Refractive Index: 1.433-1.437
• Solubility: Soluble in water, ether, acetone.
• Vapor Pressure: 760 mmHg ( 121 °C)
• FEMA: 3417 | 3-PENTEN-2-ONE

3-Penten-2-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H311-H315-H319-H335
• Warning Statement： P210-P261-P280-P305+P351+P338-P312
• Hazardous Material transportation number：UN 1992
• WGK Germany：3
• Hazard Category Code： 11-21-36/37/38
• Safety Instruction： S16-S23-S26-S36/37/39
• FLUKA BRAND F CODES：10-19
• RTECS：SB3850000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R20/21; R36/37
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones